Cas no 1806971-82-3 (4-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-3-sulfonamide)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-3-sulfonamide
• CAS No: 1806971-82-3
• MF: C₇H₈F₂N₂O₄S
• MW: 254.211227416992
• CID: 4887898
• Update Time: 2025-10-30

4-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-3-sulfonamide

• Inchi： 1S/C7H8F2N2O4S/c1-15-3-2-11-7(12)5(16(10,13)14)4(3)6(8)9/h2,6H,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： KLXSIIITVGMEFE-UHFFFAOYSA-N
• SMILES： S(C1C(NC=C(C=1C(F)F)OC)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 475
• XLogP3: -0.6
• Topological Polar Surface Area: 107

Additional information on 4-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-3-sulfonamide

4-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-3-sulfonamide (CAS No. 1806971-82-3)

The compound 4-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-3-sulfonamide, identified by the CAS registry number CAS No. 1806971-82-3, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development and agrochemicals. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a methoxy group, and a sulfonamide moiety. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamides in the development of herbicides and fungicides due to their ability to inhibit key enzymes in target organisms. For instance, research published in the Journal of Agricultural and Food Chemistry has demonstrated that compounds with similar structural features to 4-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-3-sulfonamide exhibit potent activity against various plant pathogens, making them promising candidates for agricultural applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The presence of electron-withdrawing groups such as the difluoromethyl and hydroxyl groups enhances the electrophilic character of the pyridine ring, facilitating further chemical modifications. This makes the compound versatile for use in both academic research and industrial settings.

In terms of physical properties, 4-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-3-sulfonamide is known for its high solubility in polar solvents, which is advantageous for its application in aqueous-based formulations. Its stability under various environmental conditions has also been studied extensively, with findings indicating that it exhibits minimal degradation under UV light or thermal stress, which is critical for its long-term storage and use.

The biological activity of this compound has been a focal point of recent investigations. Researchers have reported that it demonstrates selective inhibition against certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug discovery. Additionally, its ability to act as a bioisostere for other classes of compounds has opened new avenues for exploring its therapeutic applications.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-3-sulfonamide (CAS No. 1806971-82-3) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with its favorable chemical and biological properties, positions it as a valuable asset in both academic research and industrial development.